N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C17H17N5O/c1-12-3-7-14(8-4-12)17-19-21-22(20-17)11-16(23)18-15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,18,23)
• InChI Key: VUNPIWLUEUNLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol

Description

N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. It is a tetrazole derivative that has shown promise in various scientific studies due to its unique chemical properties and potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. This leads to a decrease in the production of inflammatory mediators, resulting in reduced inflammation and pain.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, it has been shown to increase the levels of certain antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide in lab experiments is its relatively low toxicity. It has been shown to have a high therapeutic index, meaning that it is effective at low doses and has minimal side effects. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, it may have potential applications in the treatment of cancer and other inflammatory conditions. Further research is needed to fully understand its mechanisms of action and potential therapeutic effects in these areas.

Scientific Research Applications

N-(4-methylphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. Additionally, it has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.